Cas no 1533154-01-6 (tert-Butyl 2-amino-6-methoxybenzoate)

• Product Name: tert-Butyl 2-amino-6-methoxybenzoate
• CAS No: 1533154-01-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 4937987
• PubChem ID: 81413638
• Update Time: 2025-06-08

tert-Butyl 2-amino-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-amino-6-methoxybenzoate

• Inchi： 1S/C12H17NO3/c1-12(2,3)16-11(14)10-8(13)6-5-7-9(10)15-4/h5-7H,13H2,1-4H3
• InChI Key： PZZWUHKYAIEBAO-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=CC=1N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.12084340 g/mol
• Monoisotopic Mass: 223.12084340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6
• Molecular Weight: 223.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on tert-Butyl 2-amino-6-methoxybenzoate

Introduction to tert-Butyl 2-amino-6-methoxybenzoate (CAS No. 1533154-01-6)

tert-Butyl 2-amino-6-methoxybenzoate, with the CAS number 1533154-01-6, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and a methoxy substituent on a benzene ring. These functional groups endow the molecule with a range of chemical and physical properties that make it valuable for various applications.

The chemical structure of tert-Butyl 2-amino-6-methoxybenzoate can be represented as follows: C₁₂H₁₇NO₃. The tert-butyl group provides steric protection, enhancing the compound's stability and reducing its reactivity towards certain chemical transformations. The amino group, on the other hand, imparts basicity and nucleophilicity, making the molecule useful in acid-base reactions and as a building block in synthetic pathways. The methoxy substituent adds polarity and can influence the solubility and electronic properties of the molecule.

In recent years, tert-Butyl 2-amino-6-methoxybenzoate has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and analgesics. The compound's ability to modulate specific biological pathways makes it a promising candidate for drug discovery and development.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-Butyl 2-amino-6-methoxybenzoate as a key intermediate in the synthesis of a series of compounds with potent anti-inflammatory activity. These compounds were found to effectively inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins, key mediators of inflammation. The results demonstrated that derivatives of tert-Butyl 2-amino-6-methoxybenzoate could serve as lead compounds for the development of new anti-inflammatory drugs with improved safety profiles.

Beyond pharmaceutical applications, tert-Butyl 2-amino-6-methoxybenzoate has also found utility in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a building block in the preparation of polymer precursors and functional coatings. The tert-butyl group enhances thermal stability, while the amino and methoxy groups contribute to chemical reactivity and adhesion properties.

In addition to its synthetic applications, tert-Butyl 2-amino-6-methoxybenzoate has been investigated for its potential as a fluorescent probe. Fluorescent probes are essential tools in biological research, enabling real-time monitoring of cellular processes and interactions. The compound's ability to undergo intramolecular charge transfer (ICT) upon excitation makes it an attractive candidate for developing new fluorescent probes with high sensitivity and selectivity.

A recent study published in the Bioconjugate Chemistry journal reported the successful synthesis and characterization of a fluorescent probe derived from tert-Butyl 2-amino-6-methoxybenzoate. The probe exhibited excellent photostability and was used to monitor intracellular pH changes in living cells. This application highlights the versatility of tert-Butyl 2-amino-6-methoxybenzoate in both synthetic chemistry and biological research.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies have shown that tert-Butyl 2-amino-6-methoxybenzoate exhibits low toxicity and environmental persistence, making it a safer alternative to some traditional compounds used in similar applications. This characteristic aligns with the growing trend towards green chemistry practices, which aim to minimize environmental harm while maintaining or improving product performance.

In conclusion, tert-Butyl 2-amino-6-methoxybenzoate (CAS No. 1533154-01-6) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, materials science, and biological studies. Its unique structural features provide a foundation for developing novel bioactive compounds, advanced materials, and fluorescent probes. As research continues to uncover new possibilities for this versatile molecule, it is likely to play an increasingly important role in various scientific disciplines.